1-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-4,6-dihydroxy-2-methyl-, cis-

• CAS No.: 23844-68-0
• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• IUPAC Name: (1S,4S)-4,6-dihydroxy-2-methyl-3,4-dihydro-1H-isoquinoline-1-carboxylic acid
• InChI: InChI=1S/C11H13NO4/c1-12-5-9(14)8-4-6(13)2-3-7(8)10(12)11(15)16/h2-4,9-10,13-14H,5H2,1H3,(H,15,16)/t9-,10+/m1/s1
• InChI Key: VSSKFNRRWHWEJV-ZJUUUORDSA-N
• Isomeric SMILES: CN1C[C@H](C2=C([C@H]1C(=O)O)C=CC(=C2)O)O
• SMILES: CN1CC(C2=C(C1C(=O)O)C=CC(=C2)O)O

Description

1-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-4,6-dihydroxy-2-methyl-, cis- is a chemical compound with the linear formula C10H11NO2. It’s part of a large group of natural products known as 1,2,3,4-tetrahydroisoquinolines (THIQ), which are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a tetrahydroisoquinoline core with a carboxylic acid group attached to the isoquinoline ring. The exact 3D structure may need to be computed or determined experimentally.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. Its molecular weight is 177.2 g/mol. Other physical and chemical properties such as melting point, boiling point, and density may need to be determined experimentally.

Future Directions

The THIQ scaffold has garnered a lot of attention in the scientific community due to its diverse biological activities. Future research may focus on the development of novel THIQ analogs with potent biological activity, as well as further exploration of their biological mechanisms of action.